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Compound of Interest

Compound Name: 1,2-Difluorobenzene

Cat. No.: B135520

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
compliance. This guide provides essential, step-by-step procedures for the safe disposal of 1,2-
Difluorobenzene, a common solvent in electrochemical studies. Adherence to these protocols
is critical due to its hazardous properties.

Immediate Safety and Handling Precautions

1,2-Difluorobenzene is a highly flammable liquid and vapor that can cause irritation to the
eyes, skin, and respiratory tract.[1][2] Ingestion or inhalation may lead to central nervous
system depression.[1] Therefore, strict safety measures are necessary during handling and
disposal.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling 1,2-
Difluorobenzene:

e Gloves: Chemically resistant gloves (e.g., nitrile).
o Eye Protection: Chemical safety goggles and a face shield.
e Lab Coat: A flame-resistant lab coat.

o Respiratory Protection: Use within a certified chemical fume hood. If a fume hood is not
available, a respirator may be required.
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Handling Procedures:

Work in a well-ventilated area, preferably a chemical fume hood.[1]

Use spark-proof tools and explosion-proof equipment.[1][3]

Ground and bond all containers during transfer to prevent static discharge.[1][3]
Keep containers tightly closed when not in use.[1]

Store away from heat, sparks, open flames, and strong oxidizing agents.[1][3]

Spill Response Protocol

In the event of a spill, immediate and correct action is crucial to mitigate risks.

Evacuate and Secure the Area: Alert colleagues and restrict access to the spill area.

Eliminate Ignition Sources: Immediately extinguish any open flames and turn off any
equipment that could create a spark.[2][3]

Don Appropriate PPE: Ensure you are wearing the correct level of PPE before addressing
the spill.

Contain the Spill: Use an inert absorbent material such as vermiculite, sand, or earth to
contain the spill.[1] Do not use combustible materials like paper towels.

Collect Absorbed Material: Carefully scoop the absorbed material into a designated, labeled,
and sealable hazardous waste container.

Decontaminate the Area: Clean the spill area with soap and water. Collect all
decontamination materials as hazardous waste.

Dispose of Contaminated Materials: All materials used for cleanup, including PPE, must be
disposed of as halogenated hazardous waste.[4]

Waste Disposal Procedures
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The disposal of 1,2-Difluorobenzene is regulated by federal, state, and local agencies. In the
United States, the Environmental Protection Agency (EPA) governs hazardous waste
management under the Resource Conservation and Recovery Act (RCRA).[1][4] Chemical
waste generators are responsible for correctly classifying and managing their waste.[1]

Step 1: Waste Segregation Proper segregation of chemical waste is critical to prevent
dangerous reactions and ensure compliant disposal.

» Halogenated vs. Non-Halogenated: Do not mix 1,2-Difluorobenzene, a halogenated organic
compound, with non-halogenated organic waste.[5] Halogenated waste streams are typically
incinerated under specific conditions.[5]

« Avoid Mixing: Do not mix with other waste streams such as acids, bases, or oxidizers.[4]
Step 2: Waste Collection and Labeling

o Container: Use a designated, compatible, and properly sealed container for collecting 1,2-
Difluorobenzene waste. This is often a glass or polyethylene container.[4]

o Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name
"1,2-Difluorobenzene,” and the concentration.[4] Keep the container closed except when
adding waste.[4]

Step 3: Arrange for Professional Disposal The standard and required method for disposing of
1,2-Difluorobenzene is through a licensed hazardous waste disposal company.

o Contact EHS: Consult your institution's Environmental Health and Safety (EHS) department.
They will provide guidance on the specific procedures for your location and arrange for
waste pickup.[4]

« Incineration: The recommended disposal method is incineration in a licensed facility
equipped with an afterburner and scrubber.[2][6][7] This can be achieved by dissolving the
material in a combustible solvent before incineration.[2]

Quantitative Data and Classifications
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Property Value Source
CAS Number 367-11-3 [3]
Molecular Formula C6H4F2 [1]
Molecular Weight 114.09 g/mol [1]
Flash Point 2°C (35.6 °F) [2]
Boiling Point 92 °C (197.6 °F) [1]

DOT Classification Flammable Liquid, n.o.s. [2][3]
UN Number UN1993 [2][3]
Hazard Class 3 [2]
Packing Group Il [2][3]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 1,2-
Difluorobenzene.
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Workflow for the disposal of 1,2-Difluorobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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